Cas no 2229415-35-2 (tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate
• CAS No: 2229415-35-2
• MF: C₁₅H₁₆ClNO₄
• MW: 309.744843482971
• CID: 6184816
• PubChem ID: 165778687
• Update Time: 2025-08-05

tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate
• 2229415-35-2
• tert-butyl N-[1-(2-chloro-1-benzofuran-3-yl)-2-oxoethyl]carbamate
• EN300-1901704

• Inchi： 1S/C15H16ClNO4/c1-15(2,3)21-14(19)17-10(8-18)12-9-6-4-5-7-11(9)20-13(12)16/h4-8,10H,1-3H3,(H,17,19)
• InChI Key： ZGASJNCMZIDFGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.0767857g/mol
• Monoisotopic Mass: 309.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate (CAS No. 2229415-35-2)

The compound tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate (CAS No. 2229415-35-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This benzofuran-derived compound is characterized by its unique structural features, including a chloro substituent and a tert-butyl carbamate group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive 2-oxoethyl moiety.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate has surged, driven by advancements in targeted therapy and small-molecule drug design. The compound's CAS No. 2229415-35-2 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its benzofuran core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules exhibiting antimicrobial, anti-inflammatory, or anticancer properties.

The synthesis of tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. The presence of the chloro group at the 2-position of the benzofuran ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations are critical for constructing drug-like molecules with improved pharmacokinetic profiles.

From an SEO perspective, queries related to "tert-butyl carbamate derivatives" or "2-chlorobenzofuran synthesis" often lead to discussions about this compound. Its CAS No. 2229415-35-2 is also a key identifier for researchers seeking analytical standards or reference materials. Additionally, the growing interest in green chemistry has prompted investigations into more sustainable synthetic routes for such intermediates, aligning with global trends toward eco-friendly pharmaceutical manufacturing.

In the context of drug discovery, tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate serves as a valuable precursor for heterocyclic compounds with potential therapeutic applications. Its structural motif is reminiscent of several FDA-approved drugs, highlighting its importance in lead optimization campaigns. Researchers are exploring its utility in designing kinase inhibitors or GPCR modulators, which are hot topics in precision medicine.

Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with pharmaceutical-grade standards. The tert-butyl group in its structure offers steric protection, which can be leveraged in prodrug design to enhance bioavailability. Such features make it a subject of interest in formulation science and drug delivery research.

In summary, tert-butyl N-1-(2-chloro-1-benzofuran-3-yl)-2-oxoethylcarbamate (CAS No. 2229415-35-2) represents a critical chemical entity bridging synthetic chemistry and biomedical innovation. Its applications span from organic synthesis to pharmacological screening, making it a focal point for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.